Cas no 1311254-40-6 (O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate)

• Product Name: O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate
• CAS No: 1311254-40-6
• MF: C₂₀H₂₈N₂O₆
• MW: 392.446125984192
• MDL: MFCD19382498
• CID: 1026578
• PubChem ID: 70700356
• Update Time: 2025-05-24

O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-Benzyl 3-ethyl 4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate
• 1-O-benzyl 3-O-ethyl (3S,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-1,3-dicarboxylate
• O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate
• AS-36657
• (3S,4R)-1-Benzyl3-ethyl4-(tert-butoxycarbonylaMino)pyrrolid-ine-1,3-dicarboxylate
• 1311254-40-6
• 1-benzyl 3-ethyl (3S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-1,3-dicarboxylate
• DTXSID40743207
• (3S,4R)-1-Benzyl3-ethyl4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate
• rel-(3S,4R)-1-Benzyl 3-ethyl 4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate
• 1-Benzyl 3-ethyl (3S,4R)-4-[(tert-butoxycarbonyl)amino]pyrrolidine-1,3-dicarboxylate
• MFCD19382498
• 1,3-Pyrrolidinedicarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, 3-ethyl 1-(phenylmethyl) ester, (3R,4S)-rel-
• (3S,4R)-1-Benzyl3-ethyl4-(tert-butoxycarbonylaMino)pyrrolid
• (3S,4R)-1-BENZYL 3-ETHYL 4-((TERT-BUTOXYCARBONYL)AMINO)PYRROLIDINE-1,3-DICARBOXYLATE
• AKOS016002004
• 2381757-29-3
• 1-benzyl 3-ethyl (3S,4R)-4-((tert-butoxycarbonyl)amino)pyrrolidine-1,3-dicarboxylate
• DB-362075
• CS-0172247
• A921248
• 1-Benzyl3-ethyl(3s,4r)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-1,3-dicarboxylate
• -ine-1,3-dicarboxylate
• TRANS-4-(BOC-AMINO)-1-CBZ-PYRROLIDINE-3-CARBOXYLIC ACID ETHYL ESTER

• MDL： MFCD19382498
• Inchi： 1S/C20H28N2O6/c1-5-26-17(23)15-11-22(12-16(15)21-18(24)28-20(2,3)4)19(25)27-13-14-9-7-6-8-10-14/h6-10,15-16H,5,11-13H2,1-4H3,(H,21,24)/t15-,16-/m0/s1
• InChI Key： HEPWCOHMSQJSLO-HOTGVXAUSA-N
• SMILES： O(CC)C([C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 392.19473662g/mol
• Monoisotopic Mass: 392.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate

Professional Introduction to Compound with CAS No. 1311254-40-6 and Product Name: O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate

The compound with CAS No. 1311254-40-6 and the product name O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The detailed nomenclature reflects its complex synthesis and functional groups, which are critical for understanding its chemical behavior and biological activity.

In recent years, the demand for novel heterocyclic compounds has surged due to their diverse pharmacological properties. The pyrrolidine core in this molecule is particularly noteworthy, as it is a common scaffold in many bioactive agents. Pyrrolidine derivatives have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of benzyl and ethyl ester groups further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

The tert-butoxycarbonylamino group (Boc-amino) is another key feature of this compound, serving as a protective group during synthesis while also contributing to its overall stability. This protective group is frequently employed in peptide coupling reactions and other organic transformations, ensuring that reactive sites remain intact until the final stages of drug development. The trans configuration of the pyrrolidine ring adds another layer of specificity, influencing how the molecule interacts with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of this compound exhibit promising interactions with enzymes and receptors involved in inflammatory responses and metabolic disorders. For instance, preliminary data suggests that modifications to the O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate scaffold could lead to potent inhibitors of cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and catalytic asymmetric synthesis, have been employed to streamline these processes. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices. The use of benzyl and ethyl esters as leaving groups allows for easy removal or modification post-synthesis, providing flexibility in downstream applications.

In the context of drug discovery, the pyrrolidine-1,3-dicarboxylate moiety is particularly interesting due to its ability to form stable complexes with other biomolecules. This property makes it a valuable intermediate in the development of chelating agents for targeted drug delivery systems. Additionally, the Boc-amino group can be selectively deprotected under mild acidic conditions, allowing for further functionalization without affecting other sensitive parts of the molecule.

Current research is exploring the potential of this compound as a precursor in the synthesis of more complex pharmaceuticals. By leveraging its unique structural features, scientists aim to develop novel therapeutics that address unmet medical needs. For example, analogs of this compound have shown promise in preclinical studies as potential treatments for neurodegenerative diseases, where modulation of protein aggregation is key.

The role of computational modeling in optimizing drug candidates cannot be overstated. Advanced algorithms are now capable of predicting how different structural modifications will affect a molecule's bioactivity. This has led to more efficient screening processes and reduced reliance on empirical testing alone. By integrating experimental data with computational predictions, researchers can accelerate the discovery pipeline significantly.

The environmental impact of pharmaceutical synthesis is also a growing concern. Green chemistry principles are being increasingly adopted to minimize hazardous waste and energy consumption. Techniques such as biocatalysis and solvent-free reactions are being explored as alternatives to traditional methods. The synthesis of O1-benzyl O3-ethyl trans-4-(tert-butoxycarbonylamino)pyrrolidine-1,3-dicarboxylate, while complex, offers opportunities for incorporating these sustainable practices.

Future directions in research may focus on expanding the scope of this compound's applications beyond traditional pharmaceuticals. For instance, its structural motifs could inspire new materials or agrochemicals with enhanced properties. The versatility of heterocyclic compounds like this one ensures that they will remain at the forefront of scientific innovation for years to come.